Cas no 2227845-30-7 (tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227845-30-7
• MF: C₁₃H₁₅ClF₃NO₃
• MW: 325.711313486099
• CID: 6172515
• PubChem ID: 165713233
• Update Time: 2025-07-01

tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• EN300-1889264
• 2227845-30-7
• tert-butyl N-{5-chloro-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C13H15ClF3NO3/c1-12(2,3)21-11(20)18-9-6-7(14)4-5-8(9)10(19)13(15,16)17/h4-6,10,19H,1-3H3,(H,18,20)/t10-/m1/s1
• InChI Key： KGWFTPPTJZFNOI-SNVBAGLBSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 325.0692555g/mol
• Monoisotopic Mass: 325.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2227845-30-7 and Product Name: tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

The compound with CAS No. 2227845-30-7 and the product name tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate moiety is particularly noteworthy, as it combines a sterically hindered tert-butyl group with a highly functionalized aromatic ring system. This combination not only enhances the compound's solubility and stability but also opens up numerous possibilities for further derivatization and application in drug development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic properties. The presence of the 2,2,2-trifluoro group in the aromatic ring of this compound is a prime example of such an approach. Fluorine atoms are known to influence metabolic pathways, enhance binding affinity, and improve overall drug efficacy. The specific arrangement of these fluorine atoms in the 5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl group contributes to its unique electronic properties, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carbamate functional group provides a versatile handle for further chemical modifications, allowing researchers to explore various pharmacological targets. For instance, carbamates have been widely used in the development of anticonvulsants, muscle relaxants, and even anti-inflammatory agents. The structural motif present in tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate could serve as a foundation for designing molecules that interact with specific biological receptors or enzymes.

Recent studies have highlighted the importance of stereochemistry in drug design. The (1R) configuration at the chiral center in this compound's structure is particularly significant. Chiral molecules can exhibit different biological activities depending on their configuration, making stereochemical control a critical factor in drug development. The use of chiral auxiliaries or catalysts during synthesis ensures that the desired stereoisomer is obtained in high yield and purity. This aspect is especially relevant in modern pharmaceutical research, where enantiopure compounds are often required to achieve optimal therapeutic effects.

The 5-chloro substituent on the aromatic ring adds another layer of complexity to this molecule. Chlorine atoms are known to be excellent leaving groups in organic reactions and can also influence electronic properties through hyperconjugation and induction effects. In medicinal chemistry, chlorinated aromatic compounds are prevalent due to their ability to enhance binding interactions with biological targets. The combination of chlorine with fluorine and hydroxyl groups in this compound's structure suggests that it may exhibit unique interactions with proteins or nucleic acids compared to other analogs.

From a synthetic chemistry perspective, tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate offers several advantages as a building block. The tert-butyl group provides stability against hydrolysis and oxidation, making it easier to handle and store. Additionally, the presence of multiple functional groups allows for diverse synthetic pathways, enabling chemists to tailor the molecule's properties as needed. For example, the carbamate group can be converted into other functionalities such as esters or amides through simple reactions under controlled conditions.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in agrochemicals and materials science due to its structural complexity and reactivity. In agrochemistry, fluorinated compounds have shown promise as pesticides or herbicides due to their stability and bioavailability. Similarly, in materials science, such molecules can serve as precursors for developing advanced polymers or coatings with enhanced durability and functionality.

In conclusion,tert-butyl N-{5-chloro-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate represents a fascinating example of how structural features can be carefully designed to yield compounds with unique properties and potential applications. Its combination of sterically hindered groups,fluorine atoms, chiral centers,chlorine substituents, and versatile functional handles makes it an invaluable tool for both academic research and industrial development. As our understanding of molecular interactions continues to evolve,CAS No. 2227845-30-7 will likely play a crucial role in shaping future advancements across multiple scientific disciplines.